Cas no 2031259-03-5 (6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride)

• Product Name: 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride
• CAS No: 2031259-03-5
• MF: C₁₁H₁₅Cl₂N₃
• MW: 260.162900209427
• MDL: MFCD30344879
• CID: 4633929
• PubChem ID: 126766924
• Update Time: 2025-06-09

6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride
• 6-piperidin-4-ylpyridine-3-carbonitrile;dihydrochloride
• Z2658868921
• 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride

• MDL： MFCD30344879
• Inchi： 1S/C11H13N3.2ClH/c12-7-9-1-2-11(14-8-9)10-3-5-13-6-4-10;;/h1-2,8,10,13H,3-6H2;2*1H
• InChI Key： DTWYTJWTRZAPHG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CC(C#N)=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 48.7

Additional information on 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride

Introduction to 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride (CAS No. 2031259-03-5)

6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2031259-03-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their versatile biological activities and potential applications in medicinal chemistry. The structural framework of this molecule combines a pyridine core with a piperidine substituent, both of which are well-documented for their role in modulating various biological pathways.

The pyridine moiety is a prominent feature in many bioactive molecules, often serving as a pharmacophore that interacts with biological targets such as enzymes and receptors. In particular, the 3-carbonitrile group appended to the pyridine ring introduces a polar, electron-withdrawing substituent that can influence the compound's solubility, reactivity, and binding affinity. The presence of this group has been strategically exploited in the design of drugs targeting neurological disorders, infectious diseases, and cancer.

The dihydrochloride salt form of this compound enhances its stability and solubility, making it more amenable for formulation into pharmaceutical products. This salt form is particularly advantageous in drug development, as it improves the compound's bioavailability and shelf life. The dihydrochloride version also ensures consistent dosing and administration, which are critical factors in therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the unique combination of the pyridine and piperidine rings can effectively modulate neurotransmitter receptors, making this compound a promising candidate for treating conditions such as depression, anxiety, and Parkinson's disease. The carbonitrile group further enhances its potential by providing a site for further chemical modification, allowing medicinal chemists to fine-tune its pharmacological properties.

In the context of drug discovery, this compound has been extensively studied for its interaction with various biological targets. For instance, preclinical research has indicated that it may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in a wide range of diseases, including autoimmune disorders and neurodegenerative conditions. By targeting these pathways, 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride holds promise as a therapeutic agent capable of mitigating disease progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional functional groups to tailor the compound's biological activity.

One of the most compelling aspects of 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride is its potential as a lead compound for further derivatization. Medicinal chemists have leveraged its structural flexibility to generate libraries of analogs with varying substituents at key positions. This approach has led to the identification of several derivatives with enhanced potency and selectivity against specific biological targets. Such derivatives are being evaluated in ongoing preclinical studies to assess their therapeutic potential.

The role of computational tools in optimizing the pharmacokinetic properties of this compound cannot be overstated. Molecular dynamics simulations and virtual screening techniques have been instrumental in predicting how different structural modifications will affect its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. These insights guide the design of more effective drug candidates that can progress efficiently through clinical trials.

Recent publications have highlighted novel applications of 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride in addressing emerging health challenges. For example, researchers have explored its potential as an antiviral agent by investigating its interactions with viral proteases and polymerases. The ability of this compound to disrupt critical viral replication processes makes it an attractive candidate for developing treatments against RNA viruses such as influenza and coronaviruses.

The development of new therapeutic strategies often relies on understanding complex biological interactions at the molecular level. In this regard, 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride has been used as a tool compound to study enzyme inhibition mechanisms and receptor binding dynamics. Its well-defined structure allows researchers to probe how subtle changes in its chemical composition can modulate its interaction with biological targets.

The future prospects for 6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery by integrating cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML). These technologies enable high-throughput screening and rapid identification of promising candidates from large chemical libraries.

In conclusion,6-(Piperidin-4-yl)pyridine-3-carbonitrile dihydrochloride (CAS No. 2031259-03-5) represents a significant advancement in pharmaceutical chemistry with broad implications for human health. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,6-(Piperidin-4-yl)pyridine-pyridine carbox nitrile hydrochlo ride, it is poised to play an increasingly important role in shaping the future of medicine.